With the rapid development of wind power, various problems have emerged gradually in the operation and maintenance of wind farms. Most wind farms remain at the level of breakdown maintenance; it is difficult to provide a good solution, relying on traditional operation and maintenance. This paper proposes the substitution of foreseen prediction, technical supervision and preventive maintenance for traditional breakdown maintenance, through enhancing the standard and digitised management of wind power. The availability of informationalised and intelligentised methods would enable the building of trouble-free wind farms, improve the management level of wind power and promote sustainable and healthy development of wind power.

Since 2010, successive UK governments have produced various strategies for industry to reduce carbon dioxide emissions (‘decarbonise’). This paper scrutinises the most recent version that was published in March 2021: the Industrial Decarbonisation Strategy (IDS). It contrasts the policy content of the IDS with previous industrial roadmaps, action plans and strategies (including the Clean Growth Strategy of 2017). In addition, it compares the proposals in the IDS with the latest recommendations of the UK government's independent Climate Change Committee, as well as drawing on lessons learned from the techno-economic assessments published by the author and his collaborators for a number of key ‘foundation industries’. The latter emit significant shares of UK industrial carbon dioxide (CO2) emissions: the iron and steel (∼25%), chemicals (∼19%), cement (∼8%), pulp and paper (∼6%) and glass (∼3%) sectors. They also produce about 28 Mt of materials per year, which are worth £52 billion to the UK economy, and account for ∼10% of UK total carbon dioxide emissions.

The ‘Cyclops’ effect of the light detection and ranging (LiDAR) system means that the LiDAR system can only measure wind speed at one point in space at a certain moment. However, for the purposes of wind turbine control, considering the wind information at the rotor plane with time stamps can be more precise. The wind speed attenuates due to the induction zone; however, Taylor's frozen hypothesis is commonly used in the application of LiDAR for the rotor effective wind speed estimation. The wind turbine is controlled directly by LiDAR measured data with constant time delay, which weakens LiDAR's effectiveness. In this paper, a novel LiDAR data pre-processing method is demonstrated. The Medici induction zone model is further refined with initial wind speed and different measured distances for accurate estimation. Furthermore, it makes online variable time delay of LiDAR data computation possible with the solution of the separated differential equation. Finally, the novel method is fully verified through field test results. The results show that the initial wind speed affected the attenuation factor within 1.4 times rotor radius and the error between the experimental value and the theoretical value is within 0.1 m/s.

This paper investigates a grid-connected rooftop home-based building attached photovoltaic (BAPV) system in Shanghai, China. A photovoltaic (PV) system has good economic and environmental benefits. In this study, the net present value and the payback period (PP) are adapted to determine the system profitability based on 3 years' measured data of the 3 kW BAPV system. Additionally, the indicators of the energy payback time, the energy return on investment, the greenhouse gas per kilowatt hour, the greenhouse-gas payback time and the greenhouse gas return on investment are applied to assess its sustainability by using life-cycle assessment. Meanwhile, this paper analyzes the comprehensive benefits under the impact of dust. Particulate matter with aerodynamic diameter less than 2.5 μm (PM2.5) has an adverse impact on PV systems. This paper presents a study explaining the impact of PM2.5 on the performance of PV panels in the same humidity season. Economic damage from PM2.5 should not be ignored. Three economic models under the condition of haze are presented.

This briefing reviews progress that was made at the 26th United Nations Climate Change Conference of the Parties (COP26) held in Glasgow, Scotland, UK over 1–12 November 2021. The context of the global climate change challenge is outlined, along with the aspirations of the major participating international groups. An overall balance sheet is provided that gives an assessment of the achievements and disappointments in the outcomes of COP26. This assessment sets a backdrop to what needs to be achieved when the Parties next meet at COP27 in Sharm El-Sheikh, Egypt in 2022 to address both immediate and longer-term climate change mitigation, adaptation and climate finance.

In this paper a new transformed linear simulation method for the robust performance analysis of coastal wave energy converters (WECs) is proposed for the first time. The influences of the bottom effects on the performances of coastal WECs have also been considered during the calculations. The essence of the transformed linear simulation is to obtain the transformation G relating the non-Gaussian process and the original Gaussian process based on the equivalence of the level up-crossing rates of the two processes. The level up-crossing rates are calculated by using an asymptotic analysis approach. The accuracy and efficiency of the proposed transformed linear simulation method have been convincingly verified by the calculation examples in this paper.

Operation simulation models are developed for monthly and daily time steps for computing the hydroelectric energy and its financial benefits in an economic life by three different operation policies: steady-rate, three-shift and pumped-storage rules. The pump is operated during the night and consumes low-cost energy. The resulting computer programs, three on monthly and three on daily steps, are applied to the Yamula dam – which is a fairly large dam generating energy, located in the Inland Anatolia region of Turkey – over a period of 35 years using the gauged daily stream flows and daily pan evaporations. The results indicate that the pumped storage is more profitable than the other two rules aside from the intangible benefits of regulating the within-day fluctuations of demand for electrical energy. Another result is that both the average annual energy and the financial benefits given by the three rules computed by the monthly time steps are about 1−2% greater than those given by the daily time steps. This study is the first one comparing all these three operation schemes quantitatively in a realistic way both in monthly and daily time steps.

Water conservation and energy conservation are two sides of the same coin. Climate change effects on water-energy of Birmingham within the next century require a vast range of measures, energy policies and incentives to be implemented in the region. Assessing these energy-related policies help depict a good vision of the current opportunities for water-energy efficiency for households and businesses of the region. Reductions through changing consumption behavior by moving toward smarter and more efficient choices could have a remarkable potential to reduce water-energy consumption in Birmingham. This reduction potential that could help deliver Birmingham 2026 target, has been investigated to find how much the behavior of individual consumers in water-energy consumption has influenced the water, energy and carbon emissions of Birmingham. Evaluating the current actions and incentive policies with focusing on sustainable actions for vulnerable areas of the city to curb inefficient water and energy consumption helps better understand the trajectory toward having a sustainable city. This research gives a comprehensive view of the water and energy situation in Birmingham and also finds the most efficient choices and policies which can go along with the current works toward the sustainable target of the city.

To adapt to the characteristics of new energy long-distance transmission, this paper proposes a scheme of multi-fed voltage source converter grid connection and line-commutated converter transmission for a regional large energy base. First, the feasibility of this multi-infeed direct current (DC) transmission scheme is discussed. Then, the performance characteristics of the multi-infeed DC and other traditional transmission technologies are compared and analysed. In addition, the economic benefits of the multi-infeed DC project are evaluated. To study the characteristics of new energy multi-infeed DC power transmission mode, a long-distance energy transmission system based on multi-infeed DC power transmission mode is built using DIgSilent software. On the basis of the continuous power flow method, the static characteristics of the system are studied. Based on the time-domain simulation method, the transient characteristics of the system are studied. The results show that multi-infeed DC has great advantages in large-scale regional new energy long-distance transmission.

An appropriate set of skills and knowledge is required to establish and operate clean energy communities (ECs). In most cases, building an EC is a team effort and it is very important not to neglect or undervalue the skills of the people involved. This paper identifies the knowledge and skills required to create and operate an EC. To this end, ten case studies of clean energy communities in six European countries are examined. The study concludes that skills can be divided into two categories: technical (hard skills) and non-technical (mainly soft skills). Pre-existing technical skills are necessary but not sufficient to create and operate ECs. The study also focuses on learning and knowledge management and sharing within and outside communities, with an emphasis on learning by doing.